1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine

• IUPAC Name: 1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine
• InChI: InChI=1S/C18H28N2O/c1-15-6-5-7-16(14-15)19-10-12-20(13-11-19)17-8-3-4-9-18(17)21-2/h3-4,8-9,15-16H,5-7,10-14H2,1-2H3
• InChI Key: MEPQVZPPPLLVQK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine, also known as MeOPP, is a piperazine derivative that has gained attention in recent years due to its potential application in scientific research. MeOPP has been found to have a unique mechanism of action that makes it a valuable tool for studying certain biological processes.

Mechanism of Action

1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine's mechanism of action is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. 1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine has been shown to bind to serotonin and dopamine transporters, as well as certain ion channels, which could explain its effects on neuronal activity.
Biochemical and Physiological Effects:
1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine has been found to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release and the inhibition of certain enzymes involved in the metabolism of neurotransmitters. 1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine has also been shown to have analgesic and anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine's unique mechanism of action and high affinity for certain biological targets make it a valuable tool for studying neuronal activity and neurotransmitter systems. However, its potency and potential toxicity must be taken into consideration when designing experiments.

Future Directions

There are several potential future directions for research involving 1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine. One area of interest is the development of 1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine derivatives with improved potency and selectivity for specific biological targets. Another direction is the investigation of 1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine's effects on different disease models, such as Parkinson's disease and epilepsy. Finally, the use of 1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine in combination with other compounds could lead to the development of novel therapeutics for various neurological disorders.

Synthesis Methods

1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine can be synthesized through a multi-step process involving the reaction of 2-methoxyphenylacetonitrile with 3-methylcyclohexylamine, followed by cyclization and reduction steps. The purity of the final product can be confirmed through various analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine has been used in various scientific studies to investigate its effects on different biological systems. One study found that 1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine has a high affinity for the serotonin transporter, which could have implications for the treatment of depression and anxiety disorders. Another study showed that 1-(2-methoxyphenyl)-4-(3-methylcyclohexyl)piperazine can modulate the activity of certain ion channels, making it a potential tool for studying neuronal excitability.